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Compound of Interest

Compound Name: Beta-Aspartame

Cat. No.: B1329620 Get Quote

This document provides an in-depth overview of beta-aspartame (β-aspartame), an isomer of

the widely used artificial sweetener aspartame. While alpha-aspartame (α-aspartame) is known

for its intense sweetness, β-aspartame is a non-sweet, bitter-tasting compound that can arise

as a byproduct during chemical synthesis or as a degradation product.[1][2] For professionals

in research, quality control, and drug development, understanding the chemical identity,

properties, and analytical detection of this isomer is critical for ensuring product purity and

stability.

Core Chemical Identifiers
Accurate identification of chemical compounds is foundational to all scientific research. The

following table summarizes the key chemical identifiers for β-aspartame.
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Identifier Value Source

CAS Number 22839-61-8 [3]

PubChem CID 89862 [3]

Molecular Formula C₁₄H₁₈N₂O₅ [3]

IUPAC Name

(2S)-2-amino-4-[[(2S)-1-

methoxy-1-oxo-3-

phenylpropan-2-yl]amino]-4-

oxobutanoic acid

[3]

InChI

InChI=1S/C14H18N2O5/c1-

21-14(20)11(7-9-5-3-2-4-6-

9)16-12(17)8-

10(15)13(18)19/h2-6,10-

11H,7-8,15H2,1H3,(H,16,17)

(H,18,19)/t10-,11-/m0/s1

[3]

InChIKey
SHHIPKDJQYIJJF-

QWRGUYRKSA-N
[3]

Canonical SMILES
COC(=O)C--INVALID-LINK--

NC(=O)C--INVALID-LINK--N
[3]

Synonyms

β-Asp-Phe methyl ester, L-β-

Aspartyl-L-phenylalanine

methyl ester

[3][4]

Physicochemical and Computed Properties
The physicochemical properties of β-aspartame are essential for developing analytical

methods, understanding its stability, and predicting its behavior in various matrices.
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Property Value Source

Molecular Weight 294.30 g/mol [3]

Melting Point 201-204 °C (decomposes) [4]

XLogP3-AA (Computed) -2.7 [3]

Topological Polar Surface Area 119 Å² [3]

Heavy Atom Count 21 [3]

Formal Charge 0 [3]

Formation and Degradation Pathways
Beta-aspartame is primarily formed through two main routes: as a byproduct in the chemical

synthesis of α-aspartame and as a degradation product of α-aspartame in aqueous solutions.

Chemical Synthesis Byproduct
The traditional chemical synthesis of aspartame involves the condensation of N-protected L-

aspartic anhydride with L-phenylalanine methyl ester.[1][5] This reaction lacks perfect

regioselectivity. While the desired reaction links the α-carboxyl group of aspartic acid to the

amine of phenylalanine methyl ester to form the sweet α-aspartame, a competing reaction links

the β-carboxyl group, resulting in the non-sweet β-aspartame.[1][5] Enzymatic synthesis

methods, utilizing enzymes like thermolysin, offer higher selectivity and can produce α-

aspartame with minimal to no β-isomer formation.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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